Cas no 922054-16-8 (2-ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide)

• Product Name: 2-ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• CAS No: 922054-16-8
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 6150761
• PubChem ID: 40947035
• Update Time: 2025-10-28

2-ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• AKOS024633772
• 922054-16-8
• F2266-0181
• 2-ethoxy-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)acetamide

• Inchi： 1S/C14H18N2O3/c1-3-19-9-13(17)15-11-5-6-12-10(8-11)4-7-14(18)16(12)2/h5-6,8H,3-4,7,9H2,1-2H3,(H,15,17)
• InChI Key： BPVVQFGGJHWDHK-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1C)NC(COCC)=O

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

Introduction to CAS No. 922054-16-8: 2-Ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

The compound with CAS No. 922054-16-8, known as 2-Ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of acetamides and features a quinoline derivative as its core structure. The molecule's unique combination of functional groups and structural motifs makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). Researchers have demonstrated that 2-Ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide exhibits selective binding affinity towards certain receptor subtypes, suggesting its potential as a lead compound for developing novel therapeutic agents. These findings underscore the importance of further investigation into its pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinoline ring system, followed by the introduction of the ethoxy group and the acetylating agent. The optimization of reaction conditions has been a focus of recent research efforts, with studies exploring the use of microwave-assisted synthesis and continuous flow reactors to enhance yield and purity.

In terms of physical properties, CAS No. 922054-16-8 is characterized by its high solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable data for its characterization and handling in laboratory settings.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Preliminary in vitro studies have shown promising results, with improved drug encapsulation efficiency and controlled release profiles observed in lipid-based formulations.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the compound's interaction with target proteins at the atomic level. These studies have revealed key residues responsible for binding affinity and selectivity, paving the way for rational drug design strategies aimed at improving therapeutic efficacy while minimizing off-target effects.

In conclusion, CAS No. 922054-16-8, or 2-Ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yllacetamide, represents a versatile molecule with significant potential across multiple scientific disciplines. As research continues to uncover its properties and applications, this compound is poised to play a crucial role in advancing both academic understanding and industrial innovation.